Cas no 1505744-46-6 (2-(2,5-Dichlorophenyl)-2-methylpropan-1-amine)

• Product Name: 2-(2,5-Dichlorophenyl)-2-methylpropan-1-amine
• CAS No: 1505744-46-6
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• CID: 5792035
• PubChem ID: 81020774
• Update Time: 2025-06-12

2-(2,5-Dichlorophenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1505744-46-6
• AKOS019589906
• 2-(2,5-dichlorophenyl)-2-methylpropan-1-amine
• EN300-1968063
• 2-(2,5-Dichlorophenyl)-2-methylpropan-1-amine

• Inchi： 1S/C10H13Cl2N/c1-10(2,6-13)8-5-7(11)3-4-9(8)12/h3-5H,6,13H2,1-2H3
• InChI Key： KBUSKPZMEGJTOH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C)(C)CN)Cl

Computed Properties

• Exact Mass: 217.0425048g/mol
• Monoisotopic Mass: 217.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2,5-Dichlorophenyl)-2-methylpropan-1-amine

Introduction to 2-(2,5-Dichlorophenyl)-2-methylpropan-1-amine (CAS No. 1505744-46-6)

2-(2,5-Dichlorophenyl)-2-methylpropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1505744-46-6, is a significant compound in the realm of pharmaceutical chemistry and chemical biology. This molecule, featuring a dichlorophenyl group and a secondary amine functionality, has garnered attention due to its structural features and potential applications in drug discovery and synthetic chemistry.

The structural motif of 2-(2,5-Dichlorophenyl)-2-methylpropan-1-amine consists of a benzene ring substituted with two chlorine atoms at the 2 and 5 positions, attached to a propyl chain with a methyl group and an amine group at the second carbon. This arrangement imparts unique electronic and steric properties, making it a versatile scaffold for designing novel bioactive molecules.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds and aryl-substituted amines due to their diverse biological activities. The dichlorophenyl moiety enhances lipophilicity and metabolic stability, while the secondary amine provides a site for further functionalization, enabling the synthesis of more complex derivatives. Such structural features are often exploited in the development of central nervous system (CNS) drugs, anti-inflammatory agents, and antimicrobial compounds.

One of the most compelling aspects of 2-(2,5-Dichlorophenyl)-2-methylpropan-1-amine is its potential as an intermediate in the synthesis of more sophisticated pharmacophores. Researchers have leveraged this compound to develop analogs with enhanced binding affinity and selectivity for specific biological targets. For instance, modifications at the amine group can yield derivatives with improved solubility or bioavailability, while alterations to the propyl chain can fine-tune receptor interactions.

The dichlorophenyl ring in 2-(2,5-Dichlorophenyl)-2-methylpropan-1-amine is particularly noteworthy for its ability to engage in π-stacking interactions and hydrogen bonding, which are critical for molecular recognition processes. These interactions are frequently exploited in drug design to optimize binding affinities and pharmacokinetic profiles. Additionally, the presence of two chlorine atoms enhances electrophilicity, facilitating further chemical transformations such as nucleophilic aromatic substitution or cross-coupling reactions.

Recent studies have highlighted the utility of 2-(2,5-Dichlorophenyl)-2-methylpropan-1-amine in the development of novel therapeutic agents. For example, researchers have investigated its derivatives as potential inhibitors of enzyme targets implicated in neurological disorders. The structural framework allows for selective modulation of protein-protein interactions or enzyme activity, offering promising avenues for drug development. Moreover, computational modeling studies suggest that this compound can be engineered to exhibit improved pharmacokinetic properties compared to existing drugs.

The synthesis of 2-(2,5-Dichlorophenyl)-2-methylpropan-1-amine typically involves multi-step organic reactions starting from commercially available precursors. Key steps include chlorination of a phenyl derivative followed by alkylation and subsequent functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

In conclusion, 1505744-46-6 serves as a valuable building block in pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive candidate for further derivatization and exploration in drug discovery programs. As our understanding of molecular interactions continues to evolve, 1505744-46-6 is likely to play an increasingly important role in developing next-generation therapeutics.